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Compound of Interest

Compound Name: Uniconazole

Cat. No.: B1683454

Audience: Researchers, scientists, and drug development professionals.

Application Notes

Uniconazole is a potent triazole-based plant growth retardant used extensively in the
horticultural industry to control plant height and promote flowering in a wide range of
ornamental species.[1][2] Its primary mode of action is the inhibition of gibberellin (GA)
biosynthesis, which leads to a reduction in cell elongation and internode length, resulting in
more compact, robust plants.[3][4][5] Uniconazole's activity is reported to be 6-10 times higher
than that of paclobutrazol, another common growth retardant, but it has a lower soil residue
persistence.[4][5]

1.1 Mechanism of Action Uniconazole specifically inhibits the production of gibberellins, a
class of phytohormones that regulate various developmental processes, including stem
elongation, seed germination, and flowering.[2][6] By blocking key oxidation steps in the GA
biosynthesis pathway, uniconazole leads to reduced levels of active GAs.[6] This hormonal
shift can redirect the plant's energy from vegetative growth towards reproductive development,
promoting the formation of flower buds and enhancing overall flower quality.[4][5][7] The
reduction in GA also leads to an increase in chlorophyll concentration, resulting in darker green
leaves.[2][3][8]

1.2 General Effects on Ornamental Plants
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o Growth Regulation: Effectively reduces plant height by shortening internodes, leading to a
more compact and marketable form.[5][8]

» Flowering Promotion: Can accelerate flowering, increase the number of flowers, and
enhance flower longevity.[3][8][9]

o Improved Aesthetics: Increases chlorophyll content, leading to darker, more attractive
foliage.[2][8] It also promotes stronger stems.[8]

e Enhanced Stress Resistance: Can improve a plant's tolerance to various environmental
stresses.[4][5]

Uniconazole is absorbed through the leaves, stems, and roots and is translocated acropetally
(upwards) through the xylem.[3][5][7]

Quantitative Data Summary

The efficacy of uniconazole is highly dependent on the plant species, desired level of control,
application method, and environmental conditions.[1] The following tables summarize
application rates and effects reported in various studies.

Table 1: Recommended Uniconazole Foliar Spray Concentrations for Various Ornamental
Plants
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. Concentration
Plant Category Species Example Notes
(ppm or mgl/L)

Apply shortly after
Bedding Plants ) ) transplant when roots
) Celosia, Red Salvia 1-2ppm
(Moderate Vigor) have reached the
edge of the pot.[1][10]
Higher rates are
Bedding Plants ) ) needed for more
) ) Petunia, Marigold 4 -6 ppm ) )
(Aggressive Vigor) aggressive species.[1]
[10]
Vigorous perennials
) may require even
Herbaceous Echinacea, Gaura, ) )
] 10 - 15 ppm higher concentrations
Perennials Phlox
for adequate control.
[1]
) A 5 mg/L application
Tomato (Heirloom Solanum .
] ] 2.5-5mg/L increased the number
'‘Brandywine") lycopersicum
of flowers per plant.[3]
A 10 mg/L spray
accelerated flowering
Tuberose Polianthes tuberosa 5-10 mg/L and significantly
reduced stem height.
[91[11]
A single 10 mg/L
o ) spray or two 5 mg/L
Lisianthus Eustoma grandiflorum  5-10 mg/L

sprays were effective
for height control.[12]

Table 2: Recommended Uniconazole Drench and Immersion Concentrations
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Species Application .

Plant Category Concentration Notes

Example Method
Apply
approximately 10

) Calibrachoa, days after
Bedding Plants ] ]
Petunia, Media Drench 0.5-2.0 ppm transplant.[1][10]
(Long Cycle) ]

Scaevola Higher rates for
vigorous
varieties.[1]

An alternative to

Polianthes ) foliar spray for

Tuberose Bulb Immersion 5-10 mg/L )
tuberosa controlling
growth.[9][11]
Reduced plant
o Eustoma ] height without
Lisianthus ] Media Drench 1.6 mg per pot ]
grandiflorum delaying

flowering.[12]

Table 3: Effects of Uniconazole on Tuberose (Polianthes tuberosa)
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10 mg/L
Parameter Control (0 mglL) Uniconazole (Foliar Percentage Change
Spray)
Flowering Stem
) 93 cm 52 cm -44%
Height
Days to Flowering Not specified 82 days Accelerated
Chlorophyll a Content Baseline Increased +22%
Carotenoid Content Baseline Increased +76%
Total Phenol Content Baseline Increased +86%
Leaf Nitrogen Content ~ Baseline Increased +68%

Data sourced from
studies on Tuberose.
[OI[11]

Experimental Protocols

Safety Precaution: Always handle uniconazole and its formulations in a well-ventilated area,
wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.
Follow the manufacturer's safety data sheet (SDS) for detailed handling instructions.

Protocol 1: Foliar Spray Application
e Solution Preparation:

o Calculate the required volume and concentration of the uniconazole solution based on
the target plant species and desired effect (refer to Tables 1 & 2). Commercial formulations
like Sumagic® or Concise® contain 0.055% uniconazole-p.

o Use a calibrated sprayer to ensure accurate application. Dilute the concentrated product
with water to the desired final concentration (ppm or mg/L). Add a non-ionic surfactant if
recommended by the product label to improve coverage.

e Application Timing:
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o Apply to well-established plants, typically 7-10 days after transplanting, once roots have
reached the edge of the container.[1][10]

o Apply when plants are under low-stress conditions (i.e., not water-stressed).

o Application Procedure:

o Spray the foliage and stems uniformly until runoff is just about to occur. Good stem
coverage is critical as uniconazole is primarily absorbed by the stems.[1]

o Avoid excessive dripping into the growing medium, as this can lead to an unintended
drench effect and excessive growth reduction.[1]

o Apply during cooler parts of the day (early morning or late evening) to minimize
evaporation.

Protocol 2: Media Drench Application
e Solution Preparation:

o Determine the appropriate concentration based on the plant species and container size
(see Table 2).

o Prepare the required volume of the final solution. The volume applied should be sufficient
to moisten the entire soil profile without excessive leaching from the bottom of the pot.

e Application Timing:

o Apply approximately 10 days after transplanting to a moist (not saturated or dry) growing
medium.[1][10] This ensures even distribution of the chemical in the root zone.

o Application Procedure:

o Apply a specific, measured volume of the solution directly to the surface of the growing
medium for each container.

o Ensure uniform application across all treated plants.
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o Late-season drenches are not recommended for plants intended for landscape planting
due to the persistent growth-regulating effect.[1][10]

Protocol 3: Pre-Plant Bulb Immersion
e Solution Preparation:

o Prepare a uniconazole solution at the desired concentration (e.g., 5-10 mg/L for
Tuberose).[9][11]

o Application Timing:
o Treat bulbs immediately before planting.
o Application Procedure:

o Fully immerse the bulbs in the uniconazole solution for a specified period (e.g., 30-60
minutes, though optimal times may require preliminary testing).

o Remove bulbs from the solution and allow any excess liquid to drain off before planting.

Visualizations: Pathways and Workflows

----- i ent_kaurene -> GA12

Simplified Gibberellin (GA) Biosynthesis Plant Response

Multiple Steps ent-kaurene Oxidation Steps Oxidation Steps Bioactive GAs (e.g., GA1, GA4) Stem Elongation

Click to download full resolution via product page

Uniconazole inhibits key oxidation steps in the GA biosynthesis pathway.
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General workflow for uniconazole application experiments.
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Logical flow from uniconazole application to the final plant response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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flowering-in-ornamental-plants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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